Cas no 878760-38-4 (6-[3-(2-methyl-pyrimidin-4-yl)-1H-pyrazol-4-yl]-quinoxaline)

6-[3-(2-methyl-pyrimidin-4-yl)-1H-pyrazol-4-yl]-quinoxaline structure
878760-38-4 structure
Product Name:6-[3-(2-methyl-pyrimidin-4-yl)-1H-pyrazol-4-yl]-quinoxaline
CAS No:878760-38-4
MF:C16H12N6
MW:288.306681632996
CID:2145421
PubChem ID:11558322
Update Time:2025-04-21

6-[3-(2-methyl-pyrimidin-4-yl)-1H-pyrazol-4-yl]-quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 6-[3-(2-methyl-pyrimidin-4-yl)-1H-pyrazol-4-yl]-quinoxaline
    • DB-306946
    • SCHEMBL4899604
    • JVQZAMYOXIUYDL-UHFFFAOYSA-N
    • 878760-38-4
    • Inchi: 1S/C16H12N6/c1-10-17-5-4-14(21-10)16-12(9-20-22-16)11-2-3-13-15(8-11)19-7-6-18-13/h2-9H,1H3,(H,20,22)
    • InChI Key: JVQZAMYOXIUYDL-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=C(C)N=2)=C(C=N1)C1C=CC2C(C=1)=NC=CN=2

Computed Properties

  • Exact Mass: 288.11234441Da
  • Monoisotopic Mass: 288.11234441Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 80.2Ų
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